Cas no 1206993-48-7 (N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide
• CAS No: 1206993-48-7
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5906568
• PubChem ID: 45504434
• Update Time: 2025-05-21

N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide
• AKOS016782315
• VU0522130-1
• 1206993-48-7
• F5831-5103
• N-(1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-phenylmorpholine-4-carboxamide

• Inchi： 1S/C18H18N2O4/c21-18(19-14-6-7-15-16(10-14)24-12-23-15)20-8-9-22-17(11-20)13-4-2-1-3-5-13/h1-7,10,17H,8-9,11-12H2,(H,19,21)
• InChI Key： LNSZPDLXOTVLMD-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC2=CC=C3C(=C2)OCO3)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide (CAS No. 1206993-48-7)

N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide (CAS No. 1206993-48-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1206993-48-7, combines a benzodioxole moiety with a phenylmorpholine carboxamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, given the presence of the benzodioxole ring, a common feature in many bioactive molecules.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide includes a morpholine ring, which is known for its versatility in medicinal chemistry. Morpholine derivatives are frequently explored for their ability to modulate enzyme activity and receptor binding. The phenyl group attached to the morpholine ring further enhances the compound's lipophilicity, potentially improving its bioavailability and membrane permeability. These characteristics make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, the demand for innovative CNS-targeting compounds has surged, driven by the growing prevalence of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide has been studied for its potential to address these unmet medical needs. Its benzodioxole component, in particular, is associated with neuroprotective and anti-inflammatory properties, which are highly relevant in the context of neurodegenerative diseases. This has led to increased interest in the compound among researchers and pharmaceutical companies alike.

Another area of interest for CAS No. 1206993-48-7 is its potential application in cancer research. The compound's ability to interact with specific cellular pathways has prompted investigations into its role as a modulator of apoptosis or cell proliferation. Preliminary studies suggest that the phenylmorpholine moiety may contribute to its selectivity for certain cancer cell lines, though further research is needed to confirm these findings. The intersection of neuroprotection and anticancer activity makes this compound a multifaceted tool for biomedical research.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide involves multi-step organic reactions, including amide bond formation and ring closure. The compound's purity and yield are critical factors for its successful application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are often employed to ensure quality control. Researchers are also exploring greener synthetic routes to produce this compound, aligning with the growing emphasis on sustainable chemistry practices.

The safety profile of CAS No. 1206993-48-7 is another topic of interest. While it is not classified as a hazardous substance, comprehensive toxicological studies are essential to evaluate its potential side effects and therapeutic window. This is particularly important given the compound's potential use in drug development, where safety and efficacy are paramount. Regulatory agencies worldwide require rigorous testing before any new chemical entity can progress to clinical trials, and N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide is no exception.

In summary, N-(2H-1,3-benzodioxol-5-yl)-2-phenylmorpholine-4-carboxamide (CAS No. 1206993-48-7) represents a compelling area of research with broad implications for medicinal chemistry and pharmacology. Its unique structural attributes, combined with its potential applications in CNS disorders and cancer therapy, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound may pave the way for groundbreaking discoveries in the life sciences.